Cas no 54818-63-2 (3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-)
54818-63-2 structure
Product Name:3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-
CAS No:54818-63-2
MF:C16H10N2O
MW:246.26340341568
CID:353592
PubChem ID:12338514
Update Time:2025-04-19
3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-
- 6-naphthalen-2-yl-2-oxo-1H-pyridine-3-carbonitrile
- AKOS010916083
- 54818-63-2
- 6-(naphthalen-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
- DTXSID00491671
- AKOS005586020
- SCHEMBL9536812
-
- Inchi: 1S/C16H10N2O/c17-10-14-7-8-15(18-16(14)19)13-6-5-11-3-1-2-4-12(11)9-13/h1-9H,(H,18,19)
- InChI Key: XNVHLMDZQHCXHH-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=CC=C(C2C=CC3C=CC=CC=3C=2)N1
Computed Properties
- Exact Mass: 246.0794
- Monoisotopic Mass: 246.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- PSA: 52.89
3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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